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Compound Name: Mandestrobin

Cat. No.: B1253266

For Researchers, Scientists, and Drug Development Professionals

Introduction: Mandestrobin is a strobilurin (Quinone outside Inhibitor; Qol) fungicide, belonging
to FRAC Group 11. It is registered for the control of Botrytis bunch rot (Botrytis cinerea) and
suppression of powdery mildew (Erysiphe necator) in grapes. Marketed under trade names
such as Intuity®, Mandestrobin functions by inhibiting mitochondrial respiration in fungi,
thereby preventing spore germination and mycelial growth.[1] This document provides detailed
application notes and protocols based on available research and technical data.

Application Recommendations

Mandestrobin is most effective when used as a preventative treatment. For optimal disease
control, it should be integrated into a rotational spray program with fungicides that have
different modes of action to mitigate the risk of resistance development.

Dosage and Timing
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Note: Efficacy against powdery mildew is described as "slight" in some trials, emphasizing the
need for rotation with more effective powdery mildew fungicides.[2][3] There are also variety
restrictions; for instance, it should not be used on Concord, Niagara, and certain V. labrusca
hybrids until crop sensitivity is fully known.[2][3]

Efficacy Data Summary

Quantitative data from peer-reviewed field trials on the specific percentage of disease reduction
for Mandestrobin in grapes is limited in publicly available literature. However, research from
Cornell University provides the following qualitative assessment based on three years of
testing:
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Target Disease Qualitative Efficacy
Botrytis Bunch Rot Good control[2][3]
Powdery Mildew Slight control[2][3]

Experimental Protocols

While specific, detailed protocols for Mandestrobin efficacy trials on grapes are not widely
published, the following represents a generalized but comprehensive methodology for
conducting such a field trial, based on standard fungicide efficacy testing procedures.

Objective: To evaluate the efficacy of Mandestrobin in
controlling Botrytis bunch rot and powdery mildew on
grapes under field conditions.

1. Experimental Design:

Location: A vineyard with a history of Botrytis bunch rot and powdery mildew pressure.

o Grape Variety: A cultivar susceptible to both diseases (e.g., Chardonnay, Pinot noir).

e Plot Design: Randomized Complete Block Design (RCBD) with a minimum of four replicate

plots per treatment.

» Plot Size: Each plot should consist of a specified number of vines (e.g., 3-5 vines) with buffer
vines between plots to minimize spray drift.

2. Treatments:
o Untreated Control: Sprayed with water only.
¢ Mandestrobin (Intuity®): Applied at the recommended rate of 6 fl oz/acre.

o Standard Fungicide (Positive Control): A commercially available fungicide with known
efficacy against Botrytis bunch rot and/or powdery mildew.
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» Rotational Programs: Treatments incorporating Mandestrobin in rotation with other
fungicides with different modes of action.

3. Application:

o Equipment: Calibrated airblast or backpack sprayer to ensure thorough and uniform
coverage of the grape clusters and foliage.

» Timing: Applications should be timed according to the disease pressure and grape growth
stage, typically starting at bloom and continuing at 10-14 day intervals.

e Spray Volume: Sufficient water volume to ensure adequate coverage (e.g., 100-200 gallons
per acre), adjusted for canopy size.

4. Data Collection:

o Disease Incidence: The percentage of clusters or leaves showing any symptoms of the
target disease.

o Disease Severity: The percentage of the area on each assessed cluster or leaf affected by
the disease. This can be evaluated using a standardized rating scale.

o Assessments: Conducted at key intervals, such as pre-harvest for Botrytis bunch rot and
mid-season for powdery mildew. A specified number of clusters or leaves per plot (e.g., 25
clusters) should be randomly selected for assessment.

5. Statistical Analysis:

o Data should be analyzed using appropriate statistical methods, such as Analysis of Variance
(ANOVA), to determine significant differences between treatments.

o Mean separation tests (e.g., Tukey's HSD) can be used to compare the efficacy of the
different treatments.

Visualizations
Signaling Pathway of Mandestrobin
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Caption: Mandestrobin's mode of action at the Qo site of the cytochrome bcl complex.

Experimental Workflow for Mandestrobin Efficacy Trial
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Caption: A generalized workflow for a field trial evaluating Mandestrobin efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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